methyl 3-(N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[2-[5-(furan-3-yl)thiophen-2-yl]ethylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C19H19NO6S2/c1-24-16-5-3-13(19(21)25-2)11-18(16)28(22,23)20-9-7-15-4-6-17(27-15)14-8-10-26-12-14/h3-6,8,10-12,20H,7,9H2,1-2H3
• InChI Key: FFXYHZSEPWWUSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C19H19NO6S2
• Molecular Weight: 421.5 g/mol

Description

Methyl 3-(N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a range of biochemical and physiological effects, making it an interesting target for further investigation.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Functionalized Compounds : The compound has been involved in the synthesis of various functionalized molecules, including 1H-Pyrimidine-2-ones/thiones and derivatives of pyrimidine, pyridazine, and imidazole, highlighting its utility in creating diverse chemical structures (Sarıpınar et al., 2006).

• Preparation of Potentially Bioactive Compounds : Research has shown its use in generating compounds like visnaginone derivatives, which are potentially bioactive, indicating its significance in medicinal chemistry (Abdel Hafez et al., 2001).

Organophosphorus Compounds

• Development of Organophosphorus Compounds : This compound is utilized in the study and creation of organophosphorus compounds, demonstrating its importance in this specialized field of chemical research (El‐Barbary & Lawesson, 1981).

Pharmaceutical and Medicinal Applications

• Potential in Pharmacology : There is research into the pharmacologically active derivatives involving the compound's core structure, exploring its potential in drug development and pharmacological applications (Chapman et al., 1971).

Analytical Chemistry

• Role in Analytical Methods : The compound has been used in the development of analytical methods, particularly in the high-performance liquid chromatography (HPLC) for the determination of various substances in cosmetic products (Li et al., 2000).

Natural Products and Bioactive Compounds

• Extraction from Natural Sources : Studies have been conducted on the extraction and characterization of similar furan and thiophene derivatives from natural sources like red seaweed, indicating its presence and significance in natural product chemistry (Makkar & Chakraborty, 2018).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing thiophene and indole moieties, have been found to bind with high affinity to multiple receptors . These compounds have shown a broad spectrum of biological activities, indicating that they may interact with a variety of cellular targets .

Mode of Action

Similar compounds have been shown to exert their effects through interactions with various cellular targets, leading to changes in cellular function .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to diverse biological effects .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Compounds with similar structures have been found to exhibit a range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .